Cas no 750633-62-6 (Ethyl 3-(3-methoxybenzoyl)benzoate)

• Product Name: Ethyl 3-(3-methoxybenzoyl)benzoate
• CAS No: 750633-62-6
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD01311548
• CID: 1776782
• PubChem ID: 24722779
• Update Time: 2025-10-29

Ethyl 3-(3-methoxybenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-methoxybenzoyl)benzoate
• 3-CARBOETHOXY-3'-METHOXYBENZOPHENONE
• AG-G-99053
• CTK5E1022
• KB-181339
• MFCD01311548
• AKOS016018331
• 750633-62-6
• DTXSID60641473
• Ethyl 3-(3-methoxybenzoyl)benzoate

• MDL： MFCD01311548
• Inchi： 1S/C17H16O4/c1-3-21-17(19)14-8-4-6-12(10-14)16(18)13-7-5-9-15(11-13)20-2/h4-11H,3H2,1-2H3
• InChI Key： GQTNPGDYZNLHRC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C(C1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.10290

Additional information on Ethyl 3-(3-methoxybenzoyl)benzoate

Ethyl 3-(3-methoxybenzoyl)benzoate (CAS No. 750633-62-6): A Comprehensive Overview

Ethyl 3-(3-methoxybenzoyl)benzoate, identified by its Chemical Abstracts Service (CAS) number 750633-62-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative, characterized by its methoxy and benzoate functional groups, has garnered attention due to its potential applications in various chemical and biological contexts. The structural uniqueness of Ethyl 3-(3-methoxybenzoyl)benzoate positions it as a valuable candidate for further exploration in synthetic chemistry, material science, and drug development.

The compound's molecular structure consists of a benzoate core substituted with an ethyl group at the third position and a methoxy group at the para position relative to the ester. This arrangement contributes to its distinct chemical properties, including solubility characteristics and reactivity profiles. Such attributes make it a versatile building block for the synthesis of more complex molecules, particularly in the pharmaceutical industry where structural diversity is often linked to enhanced biological activity.

Recent advancements in chemical biology have highlighted the importance of aromatic esters like Ethyl 3-(3-methoxybenzoyl)benzoate in the design of bioactive molecules. Researchers have been exploring its utility as a precursor in the synthesis of novel compounds with potential therapeutic effects. For instance, derivatives of this molecule have shown promise in preliminary studies as modulators of enzymatic pathways and as candidates for antimicrobial applications. The methoxy group, in particular, has been identified as a key feature that can influence both the electronic properties and the metabolic stability of the compound.

The role of functional groups such as the ester linkage in Ethyl 3-(3-methoxybenzoyl)benzoate extends beyond simple structural motifs; they often serve critical roles in determining molecular interactions with biological targets. The benzoate moiety, known for its presence in many natural products and pharmaceuticals, contributes to lipophilicity and binding affinity. Meanwhile, the ethyl group can influence conformational flexibility, which is crucial for optimizing drug-like properties such as bioavailability and target engagement.

In vitro studies have begun to unravel the mechanistic aspects of how Ethyl 3-(3-methoxybenzoyl)benzoate interacts with biological systems. Initial findings suggest that it may exhibit properties conducive to serving as an intermediate in the synthesis of more complex pharmacophores. Additionally, its stability under various chemical conditions makes it a suitable candidate for industrial-scale applications where consistent quality is paramount.

The synthesis of Ethyl 3-(3-methoxybenzoyl)benzoate involves well-established organic reactions, including esterification and condensation processes. These synthetic routes are not only efficient but also scalable, which is essential for both academic research and commercial production. The compound's synthesis typically requires high-purity starting materials and controlled reaction conditions to ensure optimal yields and minimal byproduct formation.

The potential applications of Ethyl 3-(3-methoxybenzoyl)benzoate extend to material science, where its aromatic structure and functional groups make it a candidate for developing advanced materials with tailored properties. For example, its incorporation into polymer matrices could enhance thermal stability or mechanical strength. Furthermore, its electronic characteristics might be leveraged in organic electronic devices, such as organic light-emitting diodes (OLEDs), where such molecules contribute to charge transport mechanisms.

Ongoing research continues to shed light on the multifaceted utility of this compound. Collaborative efforts between chemists and biologists are expected to yield novel derivatives with enhanced functionalities suitable for targeted therapeutic interventions. The integration of computational methods into drug discovery pipelines will further accelerate the identification of promising candidates derived from structures like Ethyl 3-(3-methoxybenzoyl)benzoate.

The safety profile of Ethyl 3-(3-methoxybenzoyl)benzoate remains a critical consideration throughout its development and application phases. While current data suggest that it exhibits low toxicity under controlled conditions, comprehensive toxicological assessments are necessary before any large-scale use can be recommended. Such evaluations will ensure that its applications do not pose unforeseen risks to human health or the environment.

In conclusion, Ethyl 3-(3-methoxybenzoyl)benzoate (CAS No. 750633-62-6) represents a compound with considerable potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further investigation in pharmaceuticals, materials science, and beyond. As research progresses, we can anticipate new insights into its capabilities and applications that will solidify its role as a valuable asset in modern chemistry.